BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Butylated
Triphenyl Phosphate in Hydraulic Fluid
Formulation

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Butylated triphenyl phosphate
CAS No.: 220352-35-2
Cat. No.: B15721385

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butylated triphenyl
phosphate (BTPP) as a key additive in the formulation of high-performance, fire-resistant
hydraulic fluids. The following sections detail the function, properties, and evaluation of BTPP
in hydraulic fluid research, offering structured data, experimental protocols, and visual
representations of key processes.

Introduction to Butylated Triphenyl Phosphate in
Hydraulic Fluids

Butylated triphenyl phosphate is a triaryl phosphate ester utilized as a multifunctional
additive in hydraulic fluids. Its primary roles include acting as an anti-wear agent, an extreme
pressure (EP) additive, and a fire retardant.[1] The butylation of the triphenyl phosphate
molecule enhances its thermal and hydrolytic stability, making it a valuable component in fluids
subjected to demanding operating conditions.[2] Hydraulic fluids formulated with BTPP are
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employed in various industries, including aviation, manufacturing, and marine applications,
where fire resistance and robust lubrication are critical.[3][4]

Key Performance Characteristics and Data
Presentation

The incorporation of butylated triphenyl phosphate into a base hydraulic fluid stock
significantly enhances its performance characteristics. The following tables summarize the
expected impact of BTPP on key fluid properties based on typical industry knowledge and
performance of triaryl phosphates.

Table 1: Physical and Chemical Properties of a Representative Hydraulic Fluid Formulation with
and without Butylated Triphenyl Phosphate

. . Base Fluid + BTPP
Base Fluid (without .
Property Test Method (Typical

BTPP) .
Concentration)

Kinematic Viscosity @

ASTM D445 44 46
40°C (cSt)
Viscosity Index ASTM D2270 95 105
Flash Point (°C) ASTM D92 220 > 250
Fire Point (°C) ASTM D92 240 > 300
Pour Point (°C) ASTM D97 -25 -20
Acid Number (mg

ASTM D974 0.05 0.08
KOH/qg)
Oxidation Stability

_ ASTM D2272 150 > 400

(RPVOT, min)
Hydrolytic Stability

ASTM D2619 10 5

(mg KOH)

Table 2: Anti-Wear and Extreme Pressure Performance Data
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Performance Metric Test Method

Base Fluid (without
BTPP)

Base Fluid + BTPP
(Typical
Concentration)

Four-Ball Wear Scar

] ASTM D4172 0.8 <04
Diameter (mm)
Four-Ball Weld Point
ASTM D2783 160 > 250
(kgf)
Vane Pump Wear
ASTM D2882 150 <30

(mg)

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation of hydraulic fluids containing

butylated triphenyl phosphate. The following are standard protocols for key performance

tests.

Four-Ball Wear Test (ASTM D4172)

Objective: To determine the wear-preventive characteristics of a lubricant.

Apparatus: Four-Ball Wear Tester.

Procedure:

clamped balls.

diameter is reported.

Vane Pump Wear Test (ASTM D2882)

Three steel balls are clamped together and covered with the test hydraulic fluid.

A fourth steel ball is pressed with a specified load into the cavity formed by the three

The top ball is rotated at a specified speed for a set duration and temperature.

After the test, the wear scars on the three lower balls are measured and the average scar
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Objective: To evaluate the anti-wear properties of a hydraulic fluid under conditions simulating a
hydraulic pump.

Apparatus: Vane pump test stand.
Procedure:

e The test hydraulic fluid is circulated through a vane pump at a specified pressure,
temperature, and speed for a defined period (typically 100 hours).

o Throughout the test, fluid samples may be taken for analysis.

» At the conclusion of the test, the pump is disassembled, and the weight loss of the cam ring
and vanes is measured to quantify wear.

Rotary Pressure Vessel Oxidation Test (RPVOT) (ASTM
D2272)

Objective: To evaluate the oxidation stability of a lubricant in the presence of water and a
copper catalyst.

Apparatus: Rotary Pressure Vessel.

Procedure:

A sample of the hydraulic fluid, water, and a copper catalyst coil are placed in a pressure
vessel.

o The vessel is pressurized with oxygen and placed in a heated bath, where it is rotated at a
specified speed.

o The pressure inside the vessel is monitored continuously. The test ends when the pressure
drops by a specified amount from the maximum pressure.

e The time taken to reach this pressure drop is reported as the oxidation lifetime.

Mechanism of Action and Visualization

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721385?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The primary anti-wear mechanism of butylated triphenyl phosphate involves the formation of
a protective tribochemical film on metallic surfaces under boundary lubrication conditions.

Anti-Wear Film Formation Pathway

The process of tribofilm formation is a complex series of events initiated by the high
temperatures and pressures generated at the contact points between moving metal surfaces.
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Caption: Logical flow of the anti-wear mechanism of BTPP.
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Hydraulic Fluid Formulation and Testing Workflow

The development of a hydraulic fluid with butylated triphenyl phosphate involves a
systematic process of formulation, blending, and performance evaluation.
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Caption: Workflow for hydraulic fluid formulation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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